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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944

{ Get Quote

An In-depth Technical Guide to 3-Pentanol (CAS Number: 584-02-1)

This technical guide provides a comprehensive overview of 3-Pentanol, including its chemical

and physical properties, synthesis and purification protocols, and its role in biological systems.

This document is intended for researchers, scientists, and professionals in the field of drug

development.

Core Compound Information

Chemical Identity:

Identifier

Value

CAS Number

584-02-1[1][2][3][4]

Preferred IUPAC Name

Pentan-3-ol[2]

Synonyms

Diethyl carbinol, 3-Pentyl alcohol[1][3][4]

Molecular Formula

CsH120[1][2][3]

Molecular Weight 88.15 g/mol [1][4]

InChi InChI=1S/C5H120/c1-3-5(6)4-2/h5-6H,3-4H2,1-
2H3[2][3]

InChlKey AQIXEPGDORPWBJ-UHFFFAOY SA-N[2][3]

SMILES ccc(o)cc[?]

© 2025 BenchChem. All rights reserved.

1/9 Tech Support


https://www.benchchem.com/product/b084944?utm_src=pdf-interest
https://www.benchchem.com/product/b084944?utm_src=pdf-body
https://www.benchchem.com/product/b084944?utm_src=pdf-body
https://prepchem.com/synthesis-of-3-ethyl-3-pentanol/
https://www.glpbio.com/3-pentanol.html
https://www.ijddr.in/drug-development/laboratory-techniques-of-purification-and-isolation.pdf
https://patents.google.com/patent/US9440898B2/en
https://www.glpbio.com/3-pentanol.html
https://prepchem.com/synthesis-of-3-ethyl-3-pentanol/
https://www.ijddr.in/drug-development/laboratory-techniques-of-purification-and-isolation.pdf
https://patents.google.com/patent/US9440898B2/en
https://prepchem.com/synthesis-of-3-ethyl-3-pentanol/
https://www.glpbio.com/3-pentanol.html
https://www.ijddr.in/drug-development/laboratory-techniques-of-purification-and-isolation.pdf
https://prepchem.com/synthesis-of-3-ethyl-3-pentanol/
https://patents.google.com/patent/US9440898B2/en
https://www.glpbio.com/3-pentanol.html
https://www.ijddr.in/drug-development/laboratory-techniques-of-purification-and-isolation.pdf
https://www.glpbio.com/3-pentanol.html
https://www.ijddr.in/drug-development/laboratory-techniques-of-purification-and-isolation.pdf
https://www.glpbio.com/3-pentanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Molecular Structure:

Caption: 2D Molecular Structure of 3-Pentanol.

Physicochemical and Spectroscopic Data

Physical Properties:

Property Value
Appearance Colorless liquid[2]
Characteristic, sweet, herbal, slightly
Odor )
oily/nutty[1][5]
Boiling Point 115.3 - 116 °CJ[2][6]
Melting Point -63.68 °C[2]
Density 0.815 - 0.82 g/cm3 at 20-25 °C[1][2][6]

Solubility in water

55 - 59 g/L[2][6]

Solubility in organic solvents

Soluble in acetone, benzene; very soluble in
ethanol, diethyl ether[2]

Vapor Pressure

1.10 kPa (at 25 °C)[2]

Refractive Index (n2°/D)

1.4097 - 1.410[1][7]

Safety and Toxicity Data:

Parameter

Value

Flash Point

33 - 41 °C (closed cup)[2][6]

Autoignition Temperature

360 - 435 °C[2][6]

Explosive Limits

1.2 - 9.0% (VIV)[2][6]

Oral LDso (rat)

1870 mg/kg[1][4]
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Spectroscopic Information: Spectroscopic data for 3-Pentanol is widely available. This includes
IH NMR, 8C NMR, FTIR, Raman, and Mass Spectrometry (GC-MS) data.[8]

Experimental Protocols
Synthesis of 3-Pentanol via Grignard Reaction

This protocol describes the synthesis of 3-Pentanol by the reaction of a Grignard reagent
(ethyl magnesium bromide) with an ester (diethyl carbonate). This is a representative method
for forming secondary alcohols.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

Diethyl carbonate

Saturated aqueous ammonium chloride solution

Anhydrous potassium carbonate or calcium sulfate

Procedure:

o Preparation of the Grignard Reagent: In a flame-dried three-necked flask equipped with a
dropping funnel and a condenser, place dry magnesium turnings and anhydrous diethyl
ether. Initiate the reaction by adding a small amount of ethyl bromide. Once the reaction
starts, add a solution of ethyl bromide in anhydrous ether dropwise at a rate that maintains a
gentle reflux. After the addition is complete, continue stirring for an additional 15 minutes.

» Reaction with Diethyl Carbonate: Add a solution of pure diethyl carbonate in anhydrous ether
dropwise to the Grignard reagent with vigorous stirring over approximately one hour. A
vigorous reaction should occur, causing the ether to reflux.
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o Work-up: After the addition is complete, heat the reaction mixture on a water bath with
stirring for one hour. Pour the reaction mixture into a flask containing crushed ice and a
saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory
funnel.

o Extraction and Drying: Separate the ether layer. Extract the aqueous layer with diethyl ether.
Combine the ethereal extracts and dry them over anhydrous potassium carbonate or calcium
sulfate.

 Purification: Remove the ether by evaporation. Fractionally distill the crude product to obtain
pure 3-Pentanol.

Purification by Fractional Distillation

Procedure:

Assemble a fractional distillation apparatus.

Place the crude 3-Pentanol in the distillation flask.

Heat the flask gently.

Collect the fraction that distills at the boiling point of 3-Pentanol (115-116 °C).

Analysis by Gas Chromatography (GC)

Instrumentation:

¢ Gas chromatograph with a Flame lonization Detector (FID).
e Capillary column (e.g., DB-1 or Innowax).

Typical GC Conditions:

« Injector Temperature: 200-250 °C

¢ Detector Temperature: 250-300 °C

o Carrier Gas: Helium or Hydrogen
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e Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes,
then ramp up to a higher temperature (e.g., 220 °C).

The retention time of 3-Pentanol will vary depending on the specific column and conditions
used.

Biological Role and Signaling Pathways

3-Pentanol is an endogenous metabolite found in plants and is also a component of some
insect pheromones.[2][9] It has been shown to play a role in plant immunity.

Plant Immunity Elicitation: Gaseous 3-Pentanol can prime plant immunity against certain
microbial pathogens. It has been observed to trigger defense mechanisms in plants through
signaling pathways dependent on salicylic acid (SA) and jasmonic acid (JA).[2]

Plant Cell

3-Pentanol

Salicylic Acid Jasmonic Acid
Pathway Pathway

Enhanced Defense
Response

|
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Click to download full resolution via product page

Caption: 3-Pentanol induced plant immunity signaling.

Applications in Research and Development

3-Pentanol is a versatile compound with several applications in research and industry.

Properties Applications

310198‘1(331 Drug Synthesis
Activity Research
Characteristic )
/[ Odor ]—>(Flavormg Agent)
N Reactive Starting Material
Hydroxyl Group (e.g., for esters, ethers)
Good Solvent Organic Synthesis
Properties (Solvent)

Click to download full resolution via product page
Caption: Relationship between properties and applications of 3-Pentanol.
Its uses include:
e Solvent: It is employed as a solvent in organic synthesis.[1]

o Starting Material: 3-Pentanol serves as a precursor in the synthesis of other organic
compounds, such as esters and ethers.[7]

o Flavoring Agent: Due to its characteristic odor, it is used in the flavor and fragrance industry.

[5]
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e Biochemical Research: It is utilized in biochemical experiments and research related to drug
synthesis.[9][10]

Experimental Workflow: Synthesis to Analysis

The following diagram outlines a typical laboratory workflow for the synthesis, purification, and

Synthesis
(e.g., Grignard Reaction)

'

Reaction Work-up
(Quenching & Extraction)

Drying of
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analysis of 3-Pentanol.
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Caption: Laboratory workflow for 3-Pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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